N-(4-fluorophenethyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C15H12FN5O2/c16-11-3-1-10(2-4-11)5-6-19-14(22)15-20-13(21-23-15)12-9-17-7-8-18-12/h1-4,7-9H,5-6H2,(H,19,22)
• InChI Key: DABVPGKOOYOYSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=NC(=NO2)C3=NC=CN=C3)F
• Molecular Formula: C15H12FN5O2
• Molecular Weight: 313.29 g/mol

Description

N-(4-fluorophenethyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide, also known as FPOP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FPOP is a heterocyclic compound that contains an oxadiazole ring, which is known for its bioactivity and pharmacological properties.

Scientific Research Applications

Antimycobacterial Activity

N-(4-fluorophenethyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide and its derivatives exhibit promising antimycobacterial activities. Synthesis and testing against Mycobacterium tuberculosis have shown that some compounds in this class are more potent than pyrazinamide, a drug currently used in tuberculosis treatment. These findings underscore the potential of these compounds as therapeutic agents against tuberculosis, highlighting their relevance in addressing antibiotic resistance challenges (Gezginci, Martin, & Franzblau, 1998; Gezginci, Martin, & Franzblau, 2001).

Antiviral Properties

Compounds related to N-(4-fluorophenethyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide have demonstrated antiviral properties, particularly against the avian influenza virus (H5N1). The synthesis of novel heterocyclic compounds based on this chemical structure has led to some derivatives showing high efficacy against the H5N1 virus, offering a promising avenue for the development of new antiviral drugs (Flefel et al., 2012).

Anticancer Potential

Derivatives of N-(4-fluorophenethyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide have been explored for their anticancer activities. Compounds with modifications in this chemical framework have been screened across various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. Some derivatives exhibited significant activity, particularly against leukemia cell lines, indicating their potential as anticancer agents (Ahsan, 2012).

Chemical Synthesis and Modification

The synthesis and characterization of compounds within the N-(4-fluorophenethyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide class have been a significant area of research. Studies have focused on creating novel synthetic routes and derivatives to explore their biological activities further. This includes the development of various analogs to understand the structure-activity relationship better and improve the biological efficacy of these compounds for potential therapeutic applications (Liu et al., 2016).